Cas no 1491811-29-0 (Methyl 4-(aminomethyl)piperidine-4-carboxylate)

• Product Name: Methyl 4-(aminomethyl)piperidine-4-carboxylate
• CAS No: 1491811-29-0
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5693957
• PubChem ID: 65990728
• Update Time: 2025-07-22

Methyl 4-(aminomethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl4-(aminomethyl)piperidine-4-carboxylate
• 1491811-29-0
• SCHEMBL7370030
• AKOS015332820
• CS-0288135
• EN300-1153860
• methyl 4-(aminomethyl)piperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 4-(aminomethyl)-, methyl ester
• Methyl 4-(aminomethyl)piperidine-4-carboxylate

• Inchi： 1S/C8H16N2O2/c1-12-7(11)8(6-9)2-4-10-5-3-8/h10H,2-6,9H2,1H3
• InChI Key： UTQIHBUHDXOSGA-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CN)CCNCC1)=O

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 265.7±35.0 °C(Predicted)
• pka: 10.13±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 4-(aminomethyl)piperidine-4-carboxylate

Methyl 4-(Aminomethyl)piperidine-4-carboxylate (CAS No. 1491811-29-0): An Overview

Methyl 4-(aminomethyl)piperidine-4-carboxylate (CAS No. 1491811-29-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 4-(aminomethyl)piperidine-4-carboxylate, is a derivative of piperidine, a six-membered heterocyclic amine that plays a crucial role in the development of various therapeutic agents.

The chemical structure of Methyl 4-(aminomethyl)piperidine-4-carboxylate features a piperidine ring with an aminomethyl group and a carboxylate ester moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of Methyl 4-(aminomethyl)piperidine-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders. The aminomethyl group in the molecule is believed to enhance its ability to cross the blood-brain barrier, thereby improving its efficacy in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, Methyl 4-(aminomethyl)piperidine-4-carboxylate has also been investigated for its anti-inflammatory properties. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of Methyl 4-(aminomethyl)piperidine-4-carboxylate have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its safety and efficacy in clinical settings. The ester moiety in the molecule contributes to its stability and bioavailability, making it suitable for both oral and parenteral administration.

Clinical trials involving Methyl 4-(aminomethyl)piperidine-4-carboxylate have yielded promising results. A phase II clinical trial conducted by a leading pharmaceutical company demonstrated that this compound significantly reduced symptoms in patients with chronic pain conditions. The trial also reported minimal side effects, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of Methyl 4-(aminomethyl)piperidine-4-carboxylate has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including those involving the reaction of piperidine with appropriate carboxylic acid derivatives followed by methylation. These methods have been refined to minimize impurities and ensure compliance with regulatory standards.

In conclusion, Methyl 4-(aminomethyl)piperidine-4-carboxylate (CAS No. 1491811-29-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its potential in various therapeutic areas, further solidifying its importance in the field.